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Compound of Interest

Compound Name: Pneumocandin CO

Cat. No.: B12098496

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pneumocandin CO is a lipopeptide antifungal agent belonging to the echinocandin class.[1] It
is a structural isomer of Pneumocandin BO and is often found as an impurity in the fermentation
process for producing Pneumocandin BO, the precursor to the semi-synthetic antifungal drug
Caspofungin.[2][3] Like other echinocandins, Pneumocandin C0's mechanism of action
involves the non-competitive inhibition of the 3-(1,3)-D-glucan synthase enzyme complex,
which is essential for the integrity of the fungal cell wall.[4][5] This disruption of cell wall
synthesis leads to osmotic instability and fungal cell death. These application notes provide
detailed procedures for the safe handling, storage, and disposal of Pneumocandin CO in a
research and development setting.

Physicochemical and Toxicological Properties

Due to the limited availability of specific data for Pneumocandin CO0, the following tables
summarize the known properties of its close structural analog, Pneumocandin BO. Researchers
should handle Pneumocandin C0 with the assumption that it possesses similar properties and
potential hazards.

Table 1: Physicochemical Properties of Pneumocandin
BO
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Property Value Reference
Molecular Formula CsoHsoNsO17
Molecular Weight 1065.2 g/mol
Appearance White to off-white solid
Solubility
DMSO 100 mg/mL
Ethanol Soluble
Methanol Soluble
Water Limited solubility
Stability Unstable at pH < 4.0 and > 8.0

Table 2: Toxicological Data Summary for Pneumocandin

B0

Hazard Category

Description

Reference

Acute Toxicity

No specific LD50 or LC50 data
available. Handle as a
potentially hazardous

compound.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye damage.

Respiratory or Skin

Sensitization

May cause allergy or asthma
symptoms or breathing
difficulties if inhaled. May

cause an allergic skin reaction.

Environmental Hazard

Very toxic to aquatic life.
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Safe Handling and Personal Protective Equipment
(PPE)

Due to its potential hazards, strict adherence to safety protocols is mandatory when handling
Pneumocandin CO.

o Engineering Controls: All handling of solid Pneumocandin C0 and concentrated stock
solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or
aerosols.

e Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are required.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Change gloves
immediately if they become contaminated.

o Body Protection: A lab coat must be worn. For larger quantities or when there is a risk of
splashing, consider an impervious apron.

o Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-
approved respirator with an appropriate particulate filter is necessary.

Experimental Protocols
Preparation of a 10 mg/mL Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of Pneumocandin C0
for in vitro assays.

Materials:
e Pneumocandin CO (solid)
¢ Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance
Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial containing solid Pneumocandin C0 to room temperature before opening
to prevent condensation.

In a chemical fume hood, weigh the desired amount of Pneumocandin CO0 (e.g., 10 mg)
using a calibrated analytical balance and transfer it to a sterile amber vial.

Add the calculated volume of anhydrous DMSO to achieve a final concentration of 10 mg/mL
(e.g., 1 mL for 10 mg of the compound).

Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Sonication
can be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no particulates.

Label the vial clearly with the compound name, concentration, solvent, date of preparation,
and your initials.

For storage, aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term stability.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of Pneumocandin CO
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Caption: A logical workflow for the safe handling and disposal of Pneumocandin CO.
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Disposal Procedures

All waste contaminated with Pneumocandin C0 must be treated as hazardous chemical
waste.

Waste Segregation

e Liquid Waste: Collect all aqueous and organic solutions containing Pneumocandin C0 in a
dedicated, clearly labeled, and sealed hazardous waste container.

o Solid Waste: All contaminated consumables, including gloves, pipette tips, vials, and bench
paper, must be collected in a separate, labeled hazardous waste container for solids.

Chemical Inactivation Protocol (for aqueous waste)

For small quantities of aqueous waste containing Pneumocandin C0, a chemical inactivation
step can be performed prior to disposal to degrade the active compound. This procedure
should be carried out in a chemical fume hood.

Materials:

Aqueous waste containing Pneumocandin CO

Sodium hypochlorite solution (household bleach, ~5-6%)

Sodium hydroxide (1 M) for pH adjustment

Hydrochloric acid (1 M) for neutralization

pH meter or pH strips

Stir plate and stir bar
Procedure:

e Place the aqueous waste container in a secondary container on a stir plate within a fume
hood.

» Begin stirring the solution.
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» Slowly add sodium hydroxide solution to raise the pH of the waste to approximately 10-11.
This enhances the oxidative power of the hypochlorite.

e While stirring, slowly add an excess of sodium hypochlorite solution (e.g., 1 part bleach to 10
parts waste).

» Allow the mixture to stir at room temperature for at least one hour to ensure complete
degradation.

 After one hour, neutralize the solution by slowly adding hydrochloric acid until the pH is
between 6 and 8.

e The neutralized, treated waste should still be collected in a hazardous waste container and
disposed of through your institution's Environmental Health and Safety (EHS) office.

Note: For organic waste containing Pneumocandin CO0, do not attempt chemical inactivation.
Collect it in a designated solvent waste container for disposal by EHS.

Spill and Exposure Procedures
e Minor Spill (in a fume hood):

o Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent
pads).

o Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol).

o Place all contaminated materials in a sealed bag and dispose of it in the solid hazardous
waste container.

o Clean the spill area again with soap and water.
e Major Spill (outside a fume hood):
o Evacuate the immediate area and alert others.

o Prevent the spill from entering drains.
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o Contact your institution's EHS for cleanup.

e EXxposure:

[e]

Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes. Remove contaminated clothing.

[e]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

[e]

Inhalation: Move to fresh air immediately.
o Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) for Pneumocandin BO to the medical personnel.

Mechanism of Action Signaling Pathway
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Mechanism of Action of Pneumocandin CO
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Caption: Inhibition of B-(1,3)-D-glucan synthase by Pneumocandin CO disrupts fungal cell wall
integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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